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Compound of Interest

Compound Name: 1-Bromobutane-2,3-dione

Cat. No.: B1278470

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the chemical and physical
properties, reactivity, and safety protocols for 1-Bromobutane-2,3-dione, a key reagent in
organic synthesis.

Introduction

1-Bromobutane-2,3-dione is a reactive chemical intermediate widely utilized as a building
block in the synthesis of more complex molecules.[1] Its bifunctional nature, containing both a
bromine atom and a dicarbonyl moiety, makes it a versatile reagent for creating diverse
chemical scaffolds, particularly in the development of pharmaceuticals and other fine
chemicals.[1] This guide summarizes its key properties and general handling procedures
relevant to a laboratory and research setting.

Chemical and Physical Properties

The fundamental properties of 1-Bromobutane-2,3-dione are summarized below. This data is
essential for reaction planning, safety assessments, and analytical characterization.
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Property Value Source
Molecular Formula C4HsBrO:2 [1112113114]
Molecular Weight 164.99 g/mol [1112][31[4]
CAS Number 5308-51-0 [1][21[4]
Appearance Colorless to Yellow Liquid

Density 1.617 g/cm3 [1][5]
Boiling Point 148.3 - 205 °C [1][5]
Flash Point 64.5 °C [5]
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Canonical SMILES
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[1](21[3]

Reactivity and Synthetic Applications

The primary utility of 1-Bromobutane-2,3-dione in organic synthesis stems from its function as

a versatile alkylating agent.[2] The presence of two reactive carbonyl groups and a bromine

atom allows it to participate in a variety of chemical transformations.[2]

Its principal application is the introduction of a bromomethyl ketone moiety onto various

nucleophiles, such as enolates, amines, and thiols. This reactivity is crucial for forging new

carbon-carbon and carbon-heteroatom bonds, enabling the construction of complex molecular
frameworks.[2]
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1-Bromobutane-2,3-dione Nucleophile
(Electrophile) (e.g., Amine, Thiol, Enolate)

Nucleophilic

Substitution (SN2)

Alkylated Product
(New C-N, C-S, or C-C bond)
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Caption: General reaction pathway of 1-Bromobutane-2,3-dione.

Experimental Protocols

Detailed experimental protocols for 1-Bromobutane-2,3-dione are highly application-specific
and depend on the nucleophile, solvent, and desired product. As a general guideline, reactions
often involve the dropwise addition of the dione to a solution of the nucleophile in an
appropriate aprotic solvent at controlled temperatures to manage the exothermic nature of the
reaction.

Note: Specific, peer-reviewed experimental methodologies for this compound were not
available in the initial search. Researchers should consult specialized chemical literature or
perform optimization studies for their specific synthetic targets.

Safety and Handling

Proper handling of 1-Bromobutane-2,3-dione is critical due to its hazardous properties. It is
classified as corrosive and an irritant.[3]

GHS Hazard Information
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Category Code Description

Hazard Statements H302 Harmful if swallowed.[3][6]

Causes severe skin burns and
H314 / H315 eye damage / Causes skin

irritation.[3]

Causes serious eye damage.

H318
[3]
H332 Harmful if inhaled.[6]
May cause respirato
H335 _ .y- P Y
irritation.[3]
Wear protective
Precautionary Statements P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
P302+P352

of water.

IF IN EYES: Rinse cautiously
with water for several minutes.

P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.

Handling and Storage Workflow

A systematic approach to handling and storage is mandatory to ensure laboratory safety.

1. Personal Protective 2. Handling 3. Storage 4. Disposal
Equipment (PPE) (Use in Fume Hood, (Store at <-15°C or 2-8°C, (Follow Institutional and
(Gloves, Goggles, Lab Coat) Avoid Inhalation/Contact) Keep container sealed) Local Regulations)

Click to download full resolution via product page

Caption: Recommended safety workflow for 1-Bromobutane-2,3-dione.
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Storage: The compound should be stored at temperatures between -15°C and 8°C in a well-
sealed container to prevent degradation and exposure to moisture.[1]

Personal Protective Equipment: Always use chemical-resistant gloves, safety goggles, and
appropriate laboratory clothing when handling this reagent.[5] All work should be conducted in
a well-ventilated chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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